Cas no 894007-94-4 (1-(2H-1,3-benzodioxol-5-yl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea
• CAS No: 894007-94-4
• MF: C₂₀H₂₁N₃O₄
• MW: 367.398444890976
• CID: 5515123
• Update Time: 2025-07-08

1-(2H-1,3-benzodioxol-5-yl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxol-5-yl)-3-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]urea
• 1-(2H-1,3-benzodioxol-5-yl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea

• Inchi： 1S/C20H21N3O4/c1-12-3-5-16(7-13(12)2)23-10-15(9-19(23)24)22-20(25)21-14-4-6-17-18(8-14)27-11-26-17/h3-8,15H,9-11H2,1-2H3,(H2,21,22,25)
• InChI Key： HMMJZJDLGFSJKB-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2OCOC2=C1)C(NC1CC(=O)N(C2=CC=C(C)C(C)=C2)C1)=O

Additional information on 1-(2H-1,3-benzodioxol-5-yl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea

Introduction to 1-(2H-1,3-benzodioxol-5-yl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea (CAS No. 894007-94-4)

1-(2H-1,3-benzodioxol-5-yl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea (CAS No. 894007-94-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzodioxole ring and a pyrrolidinone moiety, making it a promising candidate for various therapeutic applications.

The benzodioxole ring is a common structural motif found in many natural products and synthetic compounds with diverse biological activities. This ring system is known for its ability to modulate receptor interactions and enhance the bioavailability of drug molecules. The presence of the pyrrolidinone moiety further contributes to the compound's pharmacological profile by providing additional functional groups that can interact with biological targets.

Recent studies have highlighted the potential of 1-(2H-1,3-benzodioxol-5-yl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving neurodegeneration. Research has shown that this compound exhibits neuroprotective properties by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest that it could be a valuable candidate for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, 1-(2H-1,3-benzodioxol-5-yl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(2H-1,3-benzodioxol-5-yl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for its potential use as a therapeutic agent. The compound has been found to have good oral bioavailability and a reasonable half-life, making it suitable for chronic administration.

To further explore the therapeutic potential of 1-(2H-1,3-benzodioxol-5-yl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea, several preclinical studies have been conducted. These studies have involved both in vitro and in vivo models to evaluate its efficacy and safety. Results from these studies have been promising, with the compound demonstrating significant therapeutic effects without causing major adverse side effects.

In conclusion, 1-(2H-1,3-benzodioxol-5-yl)-3-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-ylurea (CAS No. 894007-94-4) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.